Cas no 1227591-02-7 (6-Hydroxy-5-phenylpyridine-2-acetonitrile)

• Product Name: 6-Hydroxy-5-phenylpyridine-2-acetonitrile
• CAS No: 1227591-02-7
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 4913655
• Update Time: 2025-06-26

6-Hydroxy-5-phenylpyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-5-phenylpyridine-2-acetonitrile
• 6-Hydroxy-5-phenylpyridine-2-acetonitrile

• Inchi： 1S/C13H10N2O/c14-9-8-11-6-7-12(13(16)15-11)10-4-2-1-3-5-10/h1-7H,8H2,(H,15,16)
• InChI Key： UZPSOHHTPXXUQO-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=C(CC#N)N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: 1.5
• Topological Polar Surface Area: 52.9

Additional information on 6-Hydroxy-5-phenylpyridine-2-acetonitrile

Introduction to 6-Hydroxy-5-phenylpyridine-2-acetonitrile (CAS No: 1227591-02-7)

6-Hydroxy-5-phenylpyridine-2-acetonitrile, identified by its Chemical Abstracts Service (CAS) number 1227591-02-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule, featuring a pyridine core with hydroxyl and phenyl substituents, has garnered attention due to its versatile structural framework and potential biological activities. The compound's unique electronic and steric properties make it a valuable scaffold for designing novel therapeutic agents targeting various diseases.

The structural motif of 6-Hydroxy-5-phenylpyridine-2-acetonitrile consists of a pyridine ring substituted at the 6-position with a hydroxyl group (-OH) and at the 5-position with a phenyl group (-C₆H₅). The presence of these functional groups imparts distinct chemical reactivity, enabling diverse modifications and derivatization strategies. The acetonitrile moiety at the 2-position further enhances the compound's potential as a building block in synthetic chemistry, facilitating further functionalization through nucleophilic addition or condensation reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The 6-Hydroxy-5-phenylpyridine-2-acetonitrile scaffold has been investigated for its potential applications in the development of drugs with antimicrobial, anti-inflammatory, and anticancer properties. Studies have highlighted its ability to interact with biological targets such as enzymes and receptors, modulating pathways relevant to human health and disease.

One of the most compelling aspects of 6-Hydroxy-5-phenylpyridine-2-acetonitrile is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop libraries of derivatives, each tailored to enhance specific biological activities. For instance, modifications at the hydroxyl or phenyl positions can alter the compound's solubility, bioavailability, and binding affinity to target proteins. This flexibility makes it an attractive candidate for high-throughput screening programs aimed at identifying lead compounds for drug development.

The compound's relevance is further underscored by its incorporation into several ongoing research projects. In one notable study, 6-Hydroxy-5-phenylpyridine-2-acetonitrile derivatives were screened for their ability to inhibit kinases involved in cancer progression. The results demonstrated that certain analogs exhibited potent activity against specific kinases while maintaining low toxicity profiles. These findings highlight the compound's potential as a foundation for developing targeted therapies against various cancers.

Another area where 6-Hydroxy-5-phenylpyridine-2-acetonitrile has shown promise is in the treatment of inflammatory diseases. Researchers have explored its derivatives as inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in mediating inflammation. By modulating COX activity, these compounds may offer relief from conditions such as arthritis and other inflammatory disorders. Preliminary studies suggest that certain derivatives exhibit comparable efficacy to existing anti-inflammatory drugs while possessing improved pharmacokinetic profiles.

The synthesis of 6-Hydroxy-5-phenylpyridine-2-acetonitrile itself is an intriguing challenge that has driven innovation in synthetic methodologies. Traditional approaches often involve multi-step sequences requiring careful control of reaction conditions to achieve high yields and purity. However, advances in catalytic techniques and green chemistry principles have enabled more efficient synthetic routes, reducing waste and improving scalability. These advancements not only facilitate access to larger quantities of the compound but also make the process more environmentally sustainable.

The future prospects for 6-Hydroxy-5-phenylpyridine-2-acetonitrile are promising, with ongoing research focusing on expanding its therapeutic applications. Investigating its interactions with other biological targets, such as neurotransmitter receptors or DNA-binding proteins, may uncover novel mechanisms of action relevant to neurological disorders or cancer metabolism. Additionally, computational modeling and artificial intelligence-driven drug design are being employed to predict new derivatives with enhanced properties.

In conclusion,6-Hydroxy-5-phenylpyridine-2-acetonitrile (CAS No: 1227591-02-7) represents a cornerstone in pharmaceutical research due to its structural versatility and biological relevance. Its role as a scaffold for drug discovery continues to inspire innovation across multiple therapeutic areas. As our understanding of its pharmacological properties deepens, so too does its potential to contribute to next-generation treatments that address unmet medical needs.